Cas no 1895605-19-2 (4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole)
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
- 1895605-19-2
- EN300-1863023
-
- Inchi: 1S/C12H13N3O/c1-2-4-10(5-3-1)15-9-12(8-14-15)16-11-6-13-7-11/h1-5,8-9,11,13H,6-7H2
- InChI Key: AIBFQYQBAKNJLY-UHFFFAOYSA-N
- SMILES: O(C1C=NN(C2C=CC=CC=2)C=1)C1CNC1
Computed Properties
- Exact Mass: 215.105862047g/mol
- Monoisotopic Mass: 215.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.1Ų
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1863023-0.05g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 0.05g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-0.1g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 0.1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-0.25g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 0.25g |
$1209.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-0.5g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 0.5g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-1.0g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 1g |
$1315.0 | 2023-05-26 | ||
| Enamine | EN300-1863023-2.5g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 2.5g |
$2576.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-5.0g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 5g |
$3812.0 | 2023-05-26 | ||
| Enamine | EN300-1863023-10.0g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 10g |
$5652.0 | 2023-05-26 | ||
| Enamine | EN300-1863023-1g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 1g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1863023-5g |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole |
1895605-19-2 | 5g |
$3812.0 | 2023-09-18 |
4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole
4-(Azetidin-3-yloxy)-1-phenyl-1H-pyrazole: A Comprehensive Overview
4-(Azetidin-3-yloxy)-1-phenyl-1H-pyrazole, identified by the CAS Registry Number 1895605-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrazole ring, a phenyl group, and an azetidine moiety, which together contribute to its distinctive chemical properties.
The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the pyrazole is substituted with a phenyl group at the 1-position and an azetidin-3-yloxy group at the 4-position. The azetidine ring, a four-membered saturated heterocycle, adds rigidity and potentially enhances the molecule's stability and bioavailability. The oxygen atom connecting the azetidine and pyrazole rings introduces additional electronic effects, which may influence the compound's reactivity and interactions with biological systems.
Recent studies have highlighted the potential of 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential utility in anti-cancer therapies.
In addition to its pharmacological applications, CAS No. 1895605-19-2 has also been investigated for its role in materials science. The compound's structural features make it a promising candidate for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.
The synthesis of 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the azetidine derivative. Various synthetic strategies have been reported in the literature, including nucleophilic substitution reactions and coupling reactions under catalytic conditions. The choice of synthetic route depends on factors such as yield optimization, cost-effectiveness, and scalability for industrial production.
From an analytical standpoint, the characterization of this compound has been achieved through a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the compound's molecular structure, purity, and crystalline properties.
In terms of safety considerations, while CAS No. 1895605-19-2 is not classified as a hazardous or controlled substance under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection during its synthesis and use.
In conclusion, 4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both pharmaceutical innovation and materials science.
1895605-19-2 (4-(azetidin-3-yloxy)-1-phenyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)